Cas no 1261906-95-9 (3-Amino-5-(3,4-methylenedioxyphenyl)benzoic Acid)

• Product Name: 3-Amino-5-(3,4-methylenedioxyphenyl)benzoic Acid
• CAS No: 1261906-95-9
• MF: C₁₄H₁₁NO₄
• MW: 257.241443872452
• MDL: MFCD18320298
• CID: 1086097
• PubChem ID: 53226204
• Update Time: 2025-04-20

3-Amino-5-(3,4-methylenedioxyphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(benzo[d][1,3]dioxol-5-yl)benzoic acid
• 3-amino-5-(1,3-benzodioxol-5-yl)benzoic acid
• 3-Amino-5-(3,4-methylenedioxyphenyl)benzoic acid
• AKOS022184948
• BS-20187
• 1261906-95-9
• CS-0209176
• DTXSID80689933
• 3-Amino-5-(benzo[d][1,3]dioxol-5-yl)benzoicacid
• Benzoic acid, 3-amino-5-(1,3-benzodioxol-5-yl)-
• MFCD18320298
• 3-Amino-5-(2H-1,3-benzodioxol-5-yl)benzoic acid
• 3-Amino-5-(3,4-methylenedioxyphenyl)benzoic Acid

• MDL： MFCD18320298
• Inchi： 1S/C14H11NO4/c15-11-4-9(3-10(5-11)14(16)17)8-1-2-12-13(6-8)19-7-18-12/h1-6H,7,15H2,(H,16,17)
• InChI Key： PGGHLIXPLNWTIK-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C1C=C(C=C(C(=O)O)C=1)N

Computed Properties

• Exact Mass: 257.06900
• Monoisotopic Mass: 257.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• PSA: 81.78000
• LogP: 2.94390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives